Cas no 849035-99-0 (3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride)

• Product Name: 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride
• CAS No: 849035-99-0
• MF: C₈H₉ClO₆S₃
• MW: 332.801458120346
• MDL: MFCD04037976
• CID: 716652
• PubChem ID: 2761100
• Update Time: 2025-10-28

3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylchloride, 3,5-bis(methylsulfonyl)-
• 3,5-Bis(methylsulfonyl)benzenesulfonyl chloride
• 3,5-BIS(METHYLSULFONYL)BENZENESULFONYLCHLORIDE(MIN.90PURITY)
• SCHEMBL14120843
• CS-0456194
• 3,5-bis(methylsulfonyl)benzene-1-sulfonyl chloride
• ZIB03599
• 3,5-BIS(METHYLSULFONYL)BENZENESULFONYLCHLORIDE(MIN.90%PURITY)
• MFCD04037976
• 849035-99-0
• AKOS015852505
• YLMOZIYTYSWBAO-UHFFFAOYSA-N
• 3,5-bis(methylsulphonyl)benzenesulphonyl chloride
• DB-076164
• A840997
• 3,5-bis(methylsulfonyl)benzenesulfonylchloride
• DTXSID20375545
• 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride

• MDL： MFCD04037976
• Inchi： 1S/C8H9ClO6S3/c1-16(10,11)6-3-7(17(2,12)13)5-8(4-6)18(9,14)15/h3-5H,1-2H3
• InChI Key： YLMOZIYTYSWBAO-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C=1)S(C)(=O)=O)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 331.925
• Monoisotopic Mass: 331.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride

Introduction to 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride (CAS No. 849035-99-0)

3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 849035-99-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonamides and exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of multiple sulfonyl chloride groups in its molecular structure enhances its reactivity, making it a versatile building block for the development of more complex molecules.

The synthesis of 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride involves a series of carefully controlled chemical reactions, typically starting from commercially available aromatic precursors. The introduction of methylsulfonyl groups at the 3 and 5 positions of the benzene ring confers enhanced stability and reactivity, which are critical for its application in drug discovery and industrial processes. The sulfonyl chloride functionality further facilitates nucleophilic substitution reactions, allowing for the introduction of various pharmacophores or functional groups.

In recent years, 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride has been explored as a key intermediate in the development of novel therapeutic agents. Its structural motif is reminiscent of several biologically active compounds, suggesting potential applications in the treatment of various diseases. For instance, sulfonamides are well-known for their antimicrobial and anti-inflammatory properties, and derivatives of this compound may exhibit similar or even improved biological activity.

One of the most compelling aspects of 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride is its role in medicinal chemistry. Researchers have leveraged its reactivity to synthesize novel sulfonamide-based drugs that target specific biological pathways. The compound’s ability to undergo selective functionalization has enabled the creation of libraries of derivatives with tailored pharmacological profiles. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for further development.

Moreover, 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride has found utility beyond pharmaceutical applications. In materials science, it serves as a precursor for synthesizing advanced polymers and coatings that exhibit enhanced thermal stability and chemical resistance. The sulfonyl chloride groups can be polymerized or cross-linked to form high-performance materials suitable for industrial use. These applications highlight the compound’s broad utility across multiple scientific disciplines.

The latest research on 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride has focused on optimizing synthetic routes to improve yield and purity while reducing environmental impact. Green chemistry principles have been increasingly applied to develop more sustainable methods for producing this compound. For example, catalytic processes that minimize waste and energy consumption are being explored as alternatives to traditional synthetic approaches.

In addition to its synthetic significance, 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride has been studied for its potential role in drug delivery systems. Sulfonamide derivatives are known to exhibit good solubility in both aqueous and organic solvents, making them suitable candidates for formulations designed to enhance bioavailability. Researchers have investigated its incorporation into nanoparticles and other delivery vehicles to improve the targeted delivery of therapeutic agents.

The compound’s unique electronic properties also make it an attractive candidate for use in organic electronics and optoelectronic devices. Sulfonamides can act as electron-withdrawing groups in conjugated systems, influencing charge transport properties. This has led to investigations into its use as a component in organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic cells.

From an industrial perspective, 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride represents a valuable asset for chemical manufacturers due to its versatility and reactivity. Its ability to serve as a multi-functional intermediate allows companies to streamline synthetic pathways and reduce production costs. As demand for specialized chemicals grows, compounds like this one will continue to play a critical role in meeting the needs of industries ranging from pharmaceuticals to advanced materials.

The future prospects for 3,5-Bis(methylsulfonyl)benzenesulfonyl Chloride are promising, with ongoing research uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are likely to accelerate the development of innovative uses for this compound. As our understanding of its properties expands, so too will its importance in advancing scientific discovery and technological innovation.